Cas no 866050-71-7 (2-(4-FLUOROPHENYL)-7-METHYL-5-MORPHOLINOIMIDAZO[1,2-A]PYRIMIDINE)
2-(4-FLUOROPHENYL)-7-METHYL-5-MORPHOLINOIMIDAZO[1,2-A]PYRIMIDINE Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-FLUOROPHENYL)-7-METHYL-5-MORPHOLINOIMIDAZO[1,2-A]PYRIMIDINE
- 4-[2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyrimidin-5-yl]morpholine
-
- MDL: MFCD04125887
- Inchi: 1S/C17H17FN4O/c1-12-10-16(21-6-8-23-9-7-21)22-11-15(20-17(22)19-12)13-2-4-14(18)5-3-13/h2-5,10-11H,6-9H2,1H3
- InChI Key: BDFDRABYLYWFQF-UHFFFAOYSA-N
- SMILES: CC1C=C(N2CCOCC2)N2C(=NC(C3C=CC(F)=CC=3)=C2)N=1
2-(4-FLUOROPHENYL)-7-METHYL-5-MORPHOLINOIMIDAZO[1,2-A]PYRIMIDINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB300590-100 mg |
2-(4-Fluorophenyl)-7-methyl-5-morpholinoimidazo[1,2-a]pyrimidine; . |
866050-71-7 | 100 mg |
€221.50 | 2023-07-20 | ||
| abcr | AB300590-100mg |
2-(4-Fluorophenyl)-7-methyl-5-morpholinoimidazo[1,2-a]pyrimidine; . |
866050-71-7 | 100mg |
€283.50 | 2025-04-16 | ||
| Ambeed | A928165-1g |
4-[2-(4-Fluorophenyl)-7-methylimidazo[1,2-a]pyrimidin-5-yl]morpholine |
866050-71-7 | 90% | 1g |
$350.0 | 2025-04-16 | |
| Key Organics Ltd | 6W-0861-1MG |
2-(4-fluorophenyl)-7-methyl-5-morpholinoimidazo[1,2-a]pyrimidine |
866050-71-7 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | 6W-0861-5MG |
2-(4-fluorophenyl)-7-methyl-5-morpholinoimidazo[1,2-a]pyrimidine |
866050-71-7 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | 6W-0861-10MG |
2-(4-fluorophenyl)-7-methyl-5-morpholinoimidazo[1,2-a]pyrimidine |
866050-71-7 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | 6W-0861-50MG |
2-(4-fluorophenyl)-7-methyl-5-morpholinoimidazo[1,2-a]pyrimidine |
866050-71-7 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| Key Organics Ltd | 6W-0861-100MG |
2-(4-fluorophenyl)-7-methyl-5-morpholinoimidazo[1,2-a]pyrimidine |
866050-71-7 | >90% | 100mg |
£146.00 | 2025-02-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1633994-1mg |
4-(2-(4-Fluorophenyl)-7-methylimidazo[1,2-a]pyrimidin-5-yl)morpholine |
866050-71-7 | 98% | 1mg |
¥535.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1633994-2mg |
4-(2-(4-Fluorophenyl)-7-methylimidazo[1,2-a]pyrimidin-5-yl)morpholine |
866050-71-7 | 98% | 2mg |
¥536.00 | 2024-04-27 |
2-(4-FLUOROPHENYL)-7-METHYL-5-MORPHOLINOIMIDAZO[1,2-A]PYRIMIDINE Suppliers
2-(4-FLUOROPHENYL)-7-METHYL-5-MORPHOLINOIMIDAZO[1,2-A]PYRIMIDINE Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 2-(4-FLUOROPHENYL)-7-METHYL-5-MORPHOLINOIMIDAZO[1,2-A]PYRIMIDINE
2-(4-FLUOROPHENYL)-7-METHYL-5-MORPHOLINOIMIDAZO[1,2-A]PYRIMIDINE: A Comprehensive Overview
The compound 2-(4-FLUOROPHENYL)-7-METHYL-5-MORPHOLINOIMIDAZO[1,2-A]PYRIMIDINE, identified by the CAS number 866050-71-7, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazo[1,2-a]pyrimidines, which are known for their unique structural properties and diverse biological activities. The presence of a fluorophenyl group, a methyl substituent, and a morpholino moiety in its structure contributes to its distinctive chemical profile.
Recent studies have highlighted the importance of imidazo[1,2-a]pyrimidines in drug discovery, particularly in the development of anticancer agents and kinase inhibitors. The morpholino group within this compound is particularly interesting due to its ability to enhance bioavailability and stability in biological systems. Researchers have demonstrated that the substitution pattern on the imidazo[1,2-a]pyrimidine core significantly influences its pharmacokinetic properties and therapeutic efficacy.
The synthesis of 2-(4-FLUOROPHENYL)-7-METHYL-5-MORPHOLINOIMIDAZO[1,2-A]PYRIMIDINE involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. The introduction of the fluorophenyl group at position 4 is crucial for optimizing the compound's electronic properties, while the methyl group at position 7 plays a role in modulating its lipophilicity. The morpholino substituent at position 5 not only enhances solubility but also provides a platform for further functionalization.
In terms of biological activity, this compound has shown promising results in preclinical studies targeting various disease states. For instance, it has demonstrated potent inhibitory activity against several kinases involved in cancer progression, such as Aurora kinases and Src family kinases. Additionally, its ability to modulate cellular signaling pathways makes it a potential candidate for treating inflammatory diseases and neurodegenerative disorders.
The structural versatility of 2-(4-FLUOROPHENYL)-7-METHYL-5-MORPHOLINOIMIDAZO[1,2-A]PYRIMIDINE has also made it an attractive scaffold for combinatorial chemistry approaches. By modifying the substituents on the imidazo[1,2-a]pyrimidine core, researchers can explore a wide range of chemical space and identify novel lead compounds with improved therapeutic profiles.
From an analytical standpoint, this compound can be characterized using advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography. These methods provide critical insights into its molecular structure, purity, and stereochemistry.
In conclusion, 2-(4-FLUOROPHENYL)-7-METHYL-5-MORPHOLINOIMIDAZO[1,2-A]PYRIMIDINE represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique combination of structural features and biological activities positions it as a valuable tool for advancing modern medicine.
866050-71-7 (2-(4-FLUOROPHENYL)-7-METHYL-5-MORPHOLINOIMIDAZO[1,2-A]PYRIMIDINE) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)